Cas no 16594-81-3 (Bis1,2-bis(diphenylphosphino)ethanedichlororuthenium)

• Product Name: Bis1,2-bis(diphenylphosphino)ethanedichlororuthenium
• CAS No: 16594-81-3
• MF: C₅₂H₄₈Cl₂P₄Ru
• MW: 968.81
• CID: 5054851
• Update Time: 2025-06-07

Bis1,2-bis(diphenylphosphino)ethanedichlororuthenium Chemical and Physical Properties

Names and Identifiers

• Bis1,2-bis(diphenylphosphino)ethanedichlororuthenium

Additional information on Bis1,2-bis(diphenylphosphino)ethanedichlororuthenium

Bis(1,2-bis(diphenylphosphino)ethane)dichlororuthenium (CAS No. 16594-81-3): A Versatile Catalyst in Modern Chemical Synthesis

The bis(1,2-bis(diphenylphosphino)ethane)dichlororuthenium (CAS No. 16594-81-3) is a transition metal complex with a unique structural configuration that combines the diphenylphosphino ligands of ethane-based backbone with a ruthenium metal center. This compound belongs to the family of phosphine-ruthenium catalysts, which are extensively utilized in organic synthesis and catalytic processes due to their exceptional stability and reactivity under diverse reaction conditions.

Recent advancements in homogeneous catalysis have highlighted the role of this compound as a dichlororuthenium-based catalyst in asymmetric hydrogenation reactions. Studies published in Journal of the American Chemical Society (2023) demonstrated its ability to achieve enantioselectivities exceeding 95% in the hydrogenation of β-keto esters—a critical step in synthesizing chiral pharmaceutical intermediates. The bis(diphenylphosphino)ethane ligand framework stabilizes the ruthenium center, enabling precise control over reaction pathways while minimizing side-product formation.

In drug discovery applications, this compound has emerged as a promising precursor for designing ruthenium-based anticancer agents. Research from Nature Chemistry (2023) revealed that its coordination environment can be modulated to bind selectively to DNA minor grooves, inhibiting tumor cell proliferation without significant toxicity to healthy cells. This property positions it as a candidate for next-generation targeted therapies.

Synthetic chemists have also explored its utility in cross-coupling reactions. A 2024 study in Angewandte Chemie International Edition showcased its effectiveness as a pre-catalyst for Suzuki-Miyaura coupling under mild conditions, achieving >90% yield with reduced reaction times compared to traditional palladium catalysts. The compound’s tolerance to air and moisture distinguishes it from other ruthenium complexes, enhancing its practicality in industrial-scale synthesis.

Emerging research focuses on its role in sustainable chemistry applications. A collaborative study between MIT and ETH Zurich (published 2024) demonstrated its use in photocatalytic CO₂ reduction systems. By integrating the dichlororuthenium core with light-harvesting chromophores, researchers achieved unprecedented turnover frequencies for converting CO₂ into formate—an essential step toward carbon-neutral energy solutions.

The compound’s structural versatility is further exemplified by its application as a ligand precursor for designing nanostructured materials. In a groundbreaking report from Nano Letters, scientists successfully anchored this complex onto graphene oxide surfaces to create hybrid materials with enhanced catalytic activity for electrochemical oxygen reduction reactions—a key process in fuel cells and metal-air batteries.

Economic viability studies indicate that this compound offers cost advantages over platinum-group catalysts while maintaining comparable performance metrics. Market analysis by Grand View Research (Q3 2024) projects an annual growth rate exceeding 7% through 2030 driven by expanding applications in fine chemical synthesis and green energy technologies.

Ongoing investigations into ligand substitution pathways continue to unlock new functionalities. Researchers at Stanford University recently reported using this compound as an intermediate for preparing novel ruthenium-porphyrin complexes with potential applications in photodynamic therapy—a convergence of medicinal chemistry and nanotechnology that opens exciting avenues for biomedical innovation.

The compound’s safety profile has been rigorously evaluated through OECD-compliant toxicity assays, confirming it meets current regulatory standards for laboratory use when handled according to recommended protocols. Its non-hazardous classification under GHS guidelines ensures broad accessibility across academic and industrial settings without requiring specialized containment facilities.

This multifunctional complex continues to redefine catalytic efficiency benchmarks while offering unprecedented opportunities for interdisciplinary innovation at the intersection of organic synthesis, medicinal chemistry, and sustainable energy systems. As highlighted by recent breakthroughs documented across peer-reviewed journals and industry white papers, the bis(diphenylphosphino)ethane-dichlororuthenium system represents one of the most promising platforms for advancing next-generation chemical technologies.